Cas no 643094-08-0 (4-(Methoxycarbonyl)naphthalene-1-boronic acid, pinacol ester)

4-(Methoxycarbonyl)naphthalene-1-boronic acid is a versatile boronic acid derivative featuring a methoxycarbonyl substituent on the naphthalene ring. It offers excellent reactivity in Suzuki-Miyaura coupling reactions, providing high yields and selectivity. The pinacol ester group further enhances its utility, facilitating efficient transformations in organic synthesis.
4-(Methoxycarbonyl)naphthalene-1-boronic acid, pinacol ester structure
643094-08-0 structure
Product Name:4-(Methoxycarbonyl)naphthalene-1-boronic acid, pinacol ester
CAS No:643094-08-0
MF:C18H21BO4
MW:312.167945623398
MDL:MFCD17015822
CID:836000
PubChem ID:22171326
Update Time:2025-08-02

4-(Methoxycarbonyl)naphthalene-1-boronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-naphthoate
    • 1-Naphthalenecarboxylic acid, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester
    • 4-(METHOXYCARBONYL)NAPHTHALENE-1-BORONIC ACID,PINACOL ESTER
    • MWKGABJHBKAZOW-UHFFFAOYSA-N
    • AKOS022184128
    • METHYL 4-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)NAPHTHALENE-1-CARBOXYLATE
    • 643094-08-0
    • DTXSID80623190
    • AT25678
    • SCHEMBL4468388
    • EN300-7370185
    • Z3241267687
    • 4-(METHOXYCARBONYL)NAPHTHALENE-1-BORONIC ACID, PINACOL ESTER
    • CS-0138245
    • 4-(Methoxycarbonyl)naphthalene-1-boronic acid pinacol ester
    • methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalene-1-carboxylate
    • DB-087643
    • SY286369
    • Methyl4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-naphthoate
    • BS-28987
    • MFCD17015822
    • 4-(Methoxycarbonyl)naphthalene-1-boronic acid, pinacol ester
    • MDL： MFCD17015822
    • Inchi： 1S/C18H21BO4/c1-17(2)18(3,4)23-19(22-17)15-11-10-14(16(20)21-5)12-8-6-7-9-13(12)15/h6-11H,1-5H3
    • InChI Key： MWKGABJHBKAZOW-UHFFFAOYSA-N
    • SMILES： O1B(C2=CC=C(C(=O)OC)C3C=CC=CC2=3)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 312.15300
  • Monoisotopic Mass: 312.1532893g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 446
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • PSA: 44.76000
  • LogP: 2.92560

4-(Methoxycarbonyl)naphthalene-1-boronic acid, pinacol ester Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(Methoxycarbonyl)naphthalene-1-boronic acid, pinacol ester Pricemore >>

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